Cas no 1370557-63-3 (N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine)
N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine Chemical and Physical Properties
Names and Identifiers
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- N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine
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- MDL: MFCD31720461
- Inchi: 1S/C21H22N2O/c1-24-21-12-10-18(11-13-21)16-23-20-9-5-8-19(14-20)22-15-17-6-3-2-4-7-17/h2-14,22-23H,15-16H2,1H3
- InChI Key: IRLNIOXLPLQXSE-UHFFFAOYSA-N
- SMILES: C1(NCC2=CC=C(OC)C=C2)=CC=CC(NCC2=CC=CC=C2)=C1
N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB491126-1 g |
N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine |
1370557-63-3 | 1g |
€340.00 | 2023-04-20 | ||
| abcr | AB491126-1g |
N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine; . |
1370557-63-3 | 1g |
€340.00 | 2025-02-17 |
N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine
Comprehensive Overview of N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine (CAS No. 1370557-63-3)
N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine (CAS No. 1370557-63-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique phenylene-diamine backbone and substituted benzyl groups, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its structural features, including the 4-methoxybenzyl and benzyl moieties, contribute to its diverse reactivity and potential applications.
In recent years, the demand for N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine has surged due to its role in the development of high-performance polymers and pharmaceutical intermediates. Researchers are particularly interested in its ability to act as a building block for fluorescent dyes, ligands for catalysis, and small-molecule inhibitors. The compound's CAS No. 1370557-63-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in industrial and academic research.
One of the key trends driving interest in N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine is the rise of green chemistry and sustainable synthesis methods. Scientists are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. Additionally, its potential applications in organic electronics and optoelectronic devices align with the global push for renewable energy technologies. These aspects make it a hot topic in forums and publications focused on advanced materials and chemical innovation.
The synthesis of N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine typically involves multi-step organic reactions, including reductive amination and nucleophilic substitution. Its purity and yield are critical for downstream applications, prompting rigorous analytical techniques such as HPLC, NMR, and mass spectrometry for characterization. Suppliers and researchers often emphasize the importance of high-purity grades to ensure consistent performance in experimental and industrial settings.
Another area of interest is the compound's potential in drug discovery. Its structural motifs are found in molecules with antioxidant, anti-inflammatory, and neuroprotective properties. This has led to its inclusion in libraries for high-throughput screening (HTS) and medicinal chemistry programs. The benzyl and methoxybenzyl groups are particularly valuable for modulating solubility and bioavailability, making it a candidate for lead optimization.
From a commercial perspective, N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine is available through specialized chemical suppliers, often in milligram to kilogram quantities. Pricing and availability can vary based on demand and synthesis complexity, with custom synthesis services becoming increasingly popular for tailored applications. The compound's CAS No. 1370557-63-3 is a critical identifier for procurement and regulatory compliance, ensuring accurate sourcing and documentation.
In conclusion, N1-(4-Methoxybenzyl)-N3-(benzyl)-phenylene-1,3-diamine (CAS No. 1370557-63-3) represents a multifaceted compound with broad utility in research and industry. Its relevance to cutting-edge technologies and sustainable chemistry positions it as a valuable asset for scientists and engineers. As innovation continues, this compound is poised to play a pivotal role in the development of next-generation materials and therapeutics.
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